Cas no 1159512-28-3 (3-Bromo-4-hydroxy-5-nitrophenylsulphur pentafluoride)

• Product Name: 3-Bromo-4-hydroxy-5-nitrophenylsulphur pentafluoride
• CAS No: 1159512-28-3
• MF: C₆H₃BrF₅NO₃S
• MW: 344.053937196732
• MDL: MFCD11501044
• CID: 4574105
• Update Time: 2025-07-02

3-Bromo-4-hydroxy-5-nitrophenylsulphur pentafluoride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-hydroxy-5-nitrophenylsulphur pentafluoride
• 2-Bromo-6-nitro-4-(pentafluorothio)phenol, 3-Bromo-2-hydroxy-5-(pentafluorosulphanyl)nitrobenzene
• 3-Bromo-4-hydroxy-5-nitropentafluorosulphanylbenzene
• 3-Bromo-4-hydroxy-5-nitrophenylsulfur pentafluoride

• MDL： MFCD11501044
• Inchi： 1S/C6H3BrF5NO3S/c7-4-1-3(17(8,9,10,11)12)2-5(6(4)14)13(15)16/h1-2,14H
• InChI Key： DBQXYFIOJPTQCK-UHFFFAOYSA-N
• SMILES： S(F)(F)(F)(F)(F)C1=CC([N+]([O-])=O)=C(O)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 3-Bromo-4-hydroxy-5-nitrophenylsulphur pentafluoride

Introduction to 3-Bromo-4-hydroxy-5-nitrophenylsulphur pentafluoride (CAS No. 1159512-28-3) and Its Emerging Applications in Chemical Biology

3-Bromo-4-hydroxy-5-nitrophenylsulphur pentafluoride, identified by the CAS number 1159512-28-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and electronic properties. This compound belongs to the class of nitroaromatic derivatives, featuring a phenyl ring substituted with bromine, hydroxyl, and nitro groups, further functionalized with a sulphur pentafluoride moiety. The presence of these multiple reactive sites makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals.

The sulphur pentafluoride group in this molecule imparts exceptional electron-withdrawing capabilities, which can significantly influence the reactivity and selectivity of subsequent chemical transformations. This feature has been exploited in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, where the compound serves as an effective electrophile or nucleophile depending on the reaction conditions. The bromo and hydroxyl substituents further enhance its utility by providing handles for further functionalization via halogen-metal exchange or nucleophilic aromatic substitution reactions.

Recent advancements in medicinal chemistry have highlighted the potential of 3-Bromo-4-hydroxy-5-nitrophenylsulphur pentafluoride as a building block for designing bioactive molecules. Its nitro group, while traditionally associated with explosive properties, can be reduced to an amine or converted into an azo compound, opening up avenues for applications in drug discovery. For instance, researchers have leveraged this compound to synthesize novel inhibitors targeting enzyme-protein interactions relevant to inflammatory diseases and cancer. The ability to modulate its electronic properties through substituent effects has made it a valuable scaffold for structure-activity relationship (SAR) studies.

In the realm of materials science, the unique electronic structure of 3-Bromo-4-hydroxy-5-nitrophenylsulphur pentafluoride has been explored for its potential in organic electronics. The combination of strong electron-withdrawing groups enhances its charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Furthermore, its stability under various conditions has been investigated, revealing promising applications in flexible electronics where durability is paramount.

The synthesis of 3-Bromo-4-hydroxy-5-nitrophenylsulphur pentafluoride presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in catalytic methods have streamlined these processes, improving yield and purity. For example, transition-metal-catalyzed reactions have enabled more efficient functionalization at specific positions on the phenyl ring, reducing the need for extensive purification steps.

The environmental impact of using 3-Bromo-4-hydroxy-5-nitrophenylsulphur pentafluoride as a reagent or intermediate has also been a point of interest. While its high reactivity offers advantages in synthetic chemistry, it also necessitates careful handling to minimize waste generation. Green chemistry principles have been applied to develop more sustainable synthetic routes, such as solvent-free reactions or the use of recyclable catalysts. These efforts align with broader industry trends aimed at reducing the ecological footprint of chemical manufacturing.

Future research directions for 3-Bromo-4-hydroxy-5-nitrophenylsulphur pentafluoride are likely to focus on expanding its applications in drug discovery and materials science. The development of new synthetic methodologies will continue to drive innovation, enabling access to more complex derivatives with tailored properties. Additionally, computational modeling techniques are being employed to predict the behavior of this compound in different contexts, facilitating faster discovery cycles.

In conclusion,3-Bromo-4-hydroxy-5-nitrophenylsulphur pentafluoride (CAS No. 1159512-28-3) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for chemists and biologists alike, driving advancements in both fundamental research and applied science.